BENGHE Foundational & Exploratory

Check Availability & Pricing

A Guide to Chlorine Trifluoride: Properties,
Hazards, and Safety Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chilorine trifluoride

Cat. No.: B1221197

Disclaimer: The direct synthesis of chlorine trifluoride (CIFs) is an exceptionally hazardous
process that should only be attempted by highly trained professionals in specialized, controlled
environments. Due to the extreme dangers associated with its production and handling, this
document does not provide a synthesis protocol. Instead, this guide offers an in-depth overview
of the known properties, reactivity, and critical safety procedures for chlorine trifluoride to
support researchers, scientists, and professionals in understanding and mitigating its
substantial risks.

Introduction to Chlorine Trifluoride

Chilorine trifluoride (CIF3) is an interhalogen compound first isolated in 1930 by Ruff and
Krug.[1] It is a colorless, poisonous, and corrosive gas that condenses into a pale-greenish
yellow liquid under pressure at room temperature.[1] The molecule's geometry is approximately
T-shaped, a structure consistent with VSEPR theory predictions.[1]

Historically, CIFs has been explored for various high-energy applications, including as a military
incendiary agent, a component in rocket propulsion systems, and in nuclear fuel processing.[1]
[2] Today, its primary use is in the semiconductor industry for cleaning chemical vapor
deposition (CVD) chambers.[1][3] The extreme reactivity of CIFs allows for the efficient removal
of solid residues without dismantling the equipment, thereby reducing downtime and potential
personnel exposure to hazardous materials.[3]

The very properties that make CIFs useful also render it one of the most dangerous and
reactive chemicals known.[2] It is a powerful oxidizing and fluorinating agent, capable of
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igniting materials that are typically considered non-flammable, such as asbestos, sand, and
glass.[1]

Physicochemical and Hazard Data

The inherent risks of chlorine trifluoride are underscored by its physical properties and
hazard ratings. All personnel must be thoroughly familiar with this data before entering any
area where CIFs is handled or stored.

Property Value

Molecular Formula CIFs

Molecular Weight 92.45 g/mol [4]

Appearance Colorless gas or pale greenish-yellow liquid[1]
Odor Sweet and suffocating[5]

Boiling Point 11.75 °C (53.2 °F)[4]

Melting Point -76.3 °C (-105.4 °F)[4]

Vapor Pressure 1.44 atm @ 21.1 °C (21.5 psia @ 70 °F)[3]
Vapor Density 3.21 (Air = 1)[6]

IDLH 12 ppm[6]

Health: 4, Flammability: O, Instability: 3, Special:

NFPA 704 Ratings
W, OX[6]

The Chemistry of Extreme Reactivity

The formation of chlorine trifluoride involves the direct reaction of elemental chlorine and
fluorine (Clz + 3F2 — 2CIFs3).[7] Fluorine, being the most electronegative element, is a more
powerful oxidizer than chlorine, enabling it to oxidize chlorine itself.[2] This results in a molecule
with extreme oxidizing potential, surpassing even that of elemental fluorine in some cases due
to its liquid state at near-ambient temperatures.[2]

Reactivity with Materials
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Chilorine trifluoride reacts violently, often explosively, with a vast range of organic and
inorganic materials.[1]

» Water: The reaction with water is violent and can be explosive, producing highly toxic and
corrosive byproducts including hydrofluoric acid (HF), hydrochloric acid (HCI), oxygen, and
oxygen difluoride.[1][6]

o Metals: It corrodes most metals, even noble metals like platinum and gold.[1] However,
metals such as steel, copper, and nickel form a stable, passive metal fluoride layer that
resists further reaction, allowing them to be used for storage containers after proper
passivation.[1][8]

¢ Organic Compounds: It is hypergolic with nearly all organic materials, meaning it ignites
them on contact without an ignition source.[1] This includes fuels, cloth, wood, oils, and
grease.[1][5]

» Non-flammable Materials: In a testament to its extreme power, CIFs can ignite materials
considered fully oxidized or non-combustible. Famously, it can set fire to sand, asbestos,
glass, and even concrete.[1] In one industrial accident, a spill of 900 kg of CIFs burned
through 30 cm of concrete and an additional 90 cm of gravel below it.[1][3]

The diagram below illustrates the hazardous reactivity pathways of chlorine trifluoride upon
release.

Caption: Hazardous reaction pathways of CIFs with common materials.

Experimental Protocol: Emergency Spill Response

Due to the extreme danger, a detailed protocol for responding to a chlorine trifluoride leak is
critical. This procedure prioritizes life safety and hazard containment.

Objective: To safely manage and mitigate a gaseous CIFs leak from a cylinder within an
exhausted gas cabinet.

Materials:

» Full-body, gas-tight, chemically resistant protective suit (Standard EN 943-2).[9]
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Self-Contained Breathing Apparatus (SCBA) with a full facepiece, operated in pressure-
demand mode (Standard EN 137).[9]

Chemically resistant gloves (Standard EN 374) and safety footwear (Standard EN ISO
20345).[9]

Portable gas detection equipment for CIFs, HF, and HCI.

Emergency communication devices.

Procedure:

Immediate Evacuation and Alarm: Upon detection of a leak, all personnel must evacuate the
immediate area. Activate the facility's toxic gas alarm and emergency response system.

Assemble Emergency Response Team (ERT): Only trained and properly equipped ERT
personnel may approach the leak area. A minimum of two responders ("buddy system") is
required for entry, with a fully equipped backup team on standby.

Donning PPE: The ERT must don full PPE as specified above in a safe, upwind location.
Verify the operational status of SCBA and communication equipment.

Area Assessment: Cautiously approach the leak area, using portable detectors to monitor
the concentration of CIFs and its hydrolysis byproducts.[9] The primary goal is to assess the
situation without taking direct action initially. A CIFs leak contained within an exhausted gas
cabinet is considered under control and does not pose an immediate external threat.[4]

Isolate the Source (If Safe):

o If the leak is from a valve that can be safely closed remotely, do so. DO NOT attempt to
manually tighten fittings or the valve on a leaking cylinder under pressure.

o If the leak cannot be stopped, the safest course of action is often to allow the cylinder to
vent within the exhausted enclosure. The leak will not worsen rapidly, and any initial fire
from contact with combustible materials (e.qg., plastic tubing, labels) will self-extinguish
once those materials are consumed.[4]
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e Fire Control:DO NOT USE WATER OR CO: FIRE EXTINGUISHERS. These will react
violently with CIFs.[1] The only known effective method for controlling a CIFs-fueled fire is to
flood the area with an inert gas like nitrogen or argon to displace oxygen.[1] For fires
involving surrounding materials, cool the area with flooding quantities of water from a safe,
unmanned position, but avoid direct water contact with the leaking CIFs.[10]

o Decontamination: After the cylinder is empty and the area is ventilated, decontamination can
begin. This process involves neutralizing acidic residues (primarily HF) and must be
performed by trained hazardous materials teams.[8]

o Medical Surveillance: All personnel involved in the response, regardless of perceived
exposure, must undergo immediate medical evaluation, with special attention to delayed
effects of HF exposure.[5]

The workflow for this emergency response is outlined in the diagram below.
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Caption: Workflow for responding to a chlorine trifluoride cylinder leak.
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Handling, Storage, and System Design

Strict engineering and administrative controls are mandatory for mitigating the risks of chlorine
trifluoride.

o Storage: Cylinders must be stored upright in a cool, dry, well-ventilated area, secured to
prevent falling, and segregated from all combustible and reactive materials.[9][10] Storage
areas should be equipped with leak detection and alarm systems.

o Materials of Construction: Systems must be constructed from compatible materials, such as
stainless steel, copper, or Monel, that have been properly cleaned and passivated.[8]
Passivation involves treating the metal surfaces with a fluorinating agent to create a
protective metal fluoride film.[2] The use of elastomers and mechanical connections should
be minimized to limit potential leak and ignition points.[2]

« Handling: Only experienced and properly trained personnel should handle CIFs.[9] Cylinders
should only be used to deliver gaseous CIF3 unless specialized equipment is in place, as the
liquid is significantly more reactive.[2][4] Systems must be purged with a dry inert gas (e.g.,
nitrogen) before introducing CIFs and when taking the system out of service.[9] Never use oil
or grease on any fittings.[9]

By adhering to these stringent safety protocols and maintaining a profound respect for its
extreme reactivity, professionals can reduce the significant risks associated with chlorine
trifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Chlorine trifluoride - Wikipedia [en.wikipedia.org]
e 2. sesha.org [sesha.org]

o 3. dogemicrosystems.ca [dogemicrosystems.ca]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1221197?utm_src=pdf-body
https://www.benchchem.com/product/b1221197?utm_src=pdf-body
https://certs-msds.airliquide.ca/Documents/SupportDoc/Chlorine_Trifluoride_Compressed_7790-91-2_(CA-1001-05302)_EN_2.pdf
http://50.63.130.170/system/files/WPS_LIND_082_NA_MSDS_FINAL_REV_9_10_10.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0266121.pdf
https://sesha.org/wp-content/uploads/securepdfs/2023/04/Chlorine-Trifluoride-Exposure-and-Reactivity-Study.pdf
https://sesha.org/wp-content/uploads/securepdfs/2023/04/Chlorine-Trifluoride-Exposure-and-Reactivity-Study.pdf
https://certs-msds.airliquide.ca/Documents/SupportDoc/Chlorine_Trifluoride_Compressed_7790-91-2_(CA-1001-05302)_EN_2.pdf
https://sesha.org/wp-content/uploads/securepdfs/2023/04/Chlorine-Trifluoride-Exposure-and-Reactivity-Study.pdf
https://hmexassistant.com/wp-content/uploads/2023/07/Chlorine-Trifluoride-Safety-1.pdf
https://certs-msds.airliquide.ca/Documents/SupportDoc/Chlorine_Trifluoride_Compressed_7790-91-2_(CA-1001-05302)_EN_2.pdf
https://certs-msds.airliquide.ca/Documents/SupportDoc/Chlorine_Trifluoride_Compressed_7790-91-2_(CA-1001-05302)_EN_2.pdf
https://www.benchchem.com/product/b1221197?utm_src=pdf-body
https://www.benchchem.com/product/b1221197?utm_src=pdf-body
https://www.benchchem.com/product/b1221197?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Chlorine_trifluoride
https://sesha.org/wp-content/uploads/securepdfs/2023/04/Chlorine-Trifluoride-Exposure-and-Reactivity-Study.pdf
https://dogemicrosystems.ca/pub/unsorted/airproducts_safetygram39_Chlorine_Trifluoride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. hmexassistant.com [hmexassistant.com]
e 5.nj.gov [nj.gov]
e 6. CHLORINE TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 7. Chlorine gas reacts with fluorine gas to form chlorine trifluoride. - Tro 4th Edition Ch 5
Problem 79 [pearson.com]

o 8. apps.dtic.mil [apps.dtic.mil]
e 9. certs-msds.airliquide.ca [certs-msds.airliquide.ca]
e 10.50.63.130.170 [50.63.130.170]

 To cite this document: BenchChem. [A Guide to Chlorine Trifluoride: Properties, Hazards,
and Safety Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221197#chlorine-trifluoride-synthesis-route-from-
chlorine-and-fluorine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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